(2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-(methoxycarbonyl)phenoxy)pyrrolidine-2-carboxylic acid

• IUPAC Name: 4-(4-methoxycarbonylphenoxy)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C18H23NO7/c1-18(2,3)26-17(23)19-10-13(9-14(19)15(20)21)25-12-7-5-11(6-8-12)16(22)24-4/h5-8,13-14H,9-10H2,1-4H3,(H,20,21)
• InChI Key: UCMPQDOFNHHSGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CC1C(=O)O)OC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C18H23NO7
• Molecular Weight: 365.4 g/mol

Description

This compound is a pyrrolidine derivative featuring a stereospecific (2S,4S) configuration, a tert-butoxycarbonyl (Boc) protective group at the 1-position, and a 4-(methoxycarbonyl)phenoxy substituent at the 4-position. The carboxylic acid at the 2-position makes it a versatile intermediate in medicinal chemistry, particularly for peptide synthesis and protease inhibitor design . Its structure balances steric bulk (Boc group) with polar functionality (carboxylic acid and methoxycarbonyl), influencing solubility and reactivity.

Biological Activity

(2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-(methoxycarbonyl)phenoxy)pyrrolidine-2-carboxylic acid, also known as a pyrrolidine derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by its unique structural features, including a pyrrolidine ring and various functional groups that contribute to its pharmacological properties.

Chemical Structure and Properties

• IUPAC Name : (2S,4S)-1-(tert-butoxycarbonyl)-4-(methoxycarbonyl)phenoxy)pyrrolidine-2-carboxylic acid
• Molecular Formula : C₁₂H₁₉NO₆
• Molecular Weight : 273.29 g/mol
• CAS Number : 1643468-69-2

The compound's structure includes a tert-butoxycarbonyl group, which is known to enhance the solubility and stability of the molecule in biological systems.

Biological Activity Overview

Research indicates that this compound exhibits significant biological activities, particularly as an inhibitor of dipeptidyl peptidase IV (DPP-IV), an enzyme that plays a crucial role in glucose metabolism and is a target for type 2 diabetes treatment.

DPP-IV inhibitors prolong the activity of incretin hormones, which are important for insulin secretion and glucose homeostasis. By inhibiting DPP-IV, (2S,4S)-1-(tert-butoxycarbonyl)-4-(4-(methoxycarbonyl)phenoxy)pyrrolidine-2-carboxylic acid may enhance insulin release and improve glycemic control in diabetic patients.

Inhibition of DPP-IV

A study demonstrated that pyrrolidine derivatives with similar structural motifs effectively inhibited DPP-IV activity. The presence of the pyrrolidine ring was crucial for binding affinity and enzymatic inhibition. This suggests that (2S,4S)-1-(tert-butoxycarbonyl)-4-(4-(methoxycarbonyl)phenoxy)pyrrolidine-2-carboxylic acid could be a promising candidate for further development as a DPP-IV inhibitor.

Pharmacokinetics and Bioavailability

Research on the pharmacokinetics of similar compounds indicates that modifications such as the tert-butoxycarbonyl group can enhance oral bioavailability. This is essential for developing effective oral medications for diabetes management.

Data Table: Biological Activity Summary

Activity	Mechanism	Reference
DPP-IV Inhibition	Prolongs incretin hormone activity
Antidiabetic Potential	Enhances insulin secretion
Oral Bioavailability	Improved stability and solubility

Scientific Research Applications

Structural Characteristics

The compound features a pyrrolidine backbone with several functional groups:

• tert-Butoxycarbonyl (Boc) group : A common protecting group in organic synthesis.
• Methoxycarbonyl group : Enhances the compound's reactivity and potential biological interactions.
• Phenoxy substituent : Contributes to the compound's structural complexity and may influence its pharmacological properties.

These features suggest that the compound can engage in various chemical reactions, making it a valuable intermediate in synthesizing pharmaceuticals.

Research indicates that compounds with similar structures may exhibit a range of pharmacological activities. For instance, computational methods like the PASS (Prediction of Activity Spectra for Substances) program can predict potential biological effects such as anti-inflammatory or analgesic properties. The presence of multiple functional groups enhances the likelihood of interactions with various biological targets, including enzymes and receptors.

Case Studies

• Anti-HCV Drug Development : A related compound has been identified as an important intermediate for the anti-HCV drug Velpatasvir. The synthesis method developed for this compound eliminated the need for extensive purification processes, showcasing a more efficient route for drug development .
• Biological Interaction Studies : Interaction studies using techniques such as surface plasmon resonance (SPR) have been employed to assess binding affinities of similar compounds to specific biological targets. These studies are crucial for understanding therapeutic potentials and safety profiles .

Data Tables

Activity Type	Potential Effects	Method Used
Anti-inflammatory	Inhibition of inflammatory pathways	PASS prediction
Analgesic	Pain relief through receptor interaction	In vitro assays
Antiviral	Targeting viral replication	Binding affinity studies

Comparison with Similar Compounds

Structural Variations and Stereochemistry

Key structural analogs differ in substituents on the pyrrolidine ring or phenoxy group, as well as stereochemistry:

Compound	Substituents	Stereochemistry	CAS Number	Key Reference
Target Compound	4-(4-Methoxycarbonylphenoxy)	(2S,4S)	Not explicitly listed
(2S,4R)-1-Boc-4-fluoro-pyrrolidine-2-carboxylic acid	4-Fluoro	(2S,4R)	203866-13-1
(2S,4S)-1-Boc-4-(2-chloro-4-tert-pentylphenoxy)-pyrrolidine-2-carboxylic acid	2-Chloro, 4-tert-pentylphenoxy	(2S,4S)	1354486-29-5
(2S,4S)-1-Boc-4-methoxy-4-(trifluoromethyl)-pyrrolidine-2-carboxylic acid	4-Methoxy, 4-trifluoromethyl	(2S,4S)	Not listed
(2R,4S)-1-Boc-4-phenyl-pyrrolidine-2-carboxylic acid	4-Phenyl	(2R,4S)	144069-70-5

• Stereochemical Impact : The (2S,4S) configuration in the target compound and analogs like is critical for binding specificity in enzyme inhibition, whereas (2S,4R) isomers (e.g., ) exhibit distinct conformational preferences.
• Substituent Effects: Electron-Withdrawing Groups: The 4-methoxycarbonylphenoxy group in the target compound enhances electrophilicity compared to phenyl () or benzyloxy () analogs. Fluorine/Trifluoromethyl: Fluorine () and trifluoromethyl () groups improve metabolic stability and acidity (pKa ~3.6 for trifluoromethyl analog ).

Physicochemical Properties

Property	Target Compound	4-Phenyl Analog	4-Fluoro Analog	4-Trifluoromethyl Analog
Molecular Weight	~375.4 (estimated)	291.34	245.27	313.28
Acidity (pKa)	~3.6 (methoxycarbonyl)	~3.5 (carboxylic acid)	~3.6	3.6 (calculated)
LogD (pH 5.5)	~1.8 (estimated)	1.2	0.9	2.1
Solubility	Low in water; soluble in DMSO/MeOH	Similar	Similar	Reduced due to CF3

• Key Trends :
  • Increased molecular weight and lipophilicity (LogD) correlate with bulkier substituents (e.g., tert-pentyl in ).
  • Trifluoromethyl groups () significantly lower solubility in aqueous media.

Hazard Profiles

All analogs share similar hazards due to the Boc-protected pyrrolidine core:

• GHS Classification : Acute oral toxicity (H302), skin/eye irritation (H315/H319), and respiratory irritation (H335) .
• Differences: Fluorinated Analogs: May pose additional risks due to fluoride release under decomposition . Chloro Derivatives: Potential environmental toxicity from chlorinated byproducts .

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for preparing (2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-(methoxycarbonyl)phenoxy)pyrrolidine-2-carboxylic acid?

• Methodology : The synthesis typically involves a multi-step approach:

Boc Protection : Introduce the tert-butoxycarbonyl (Boc) group to the pyrrolidine nitrogen under anhydrous conditions using di-tert-butyl dicarbonate (Boc₂O) and a base like DMAP .

Phenoxy Group Introduction : Utilize nucleophilic aromatic substitution or Mitsunobu reactions to attach the 4-(methoxycarbonyl)phenoxy moiety to the pyrrolidine ring. Evidence from structurally similar compounds suggests using cesium carbonate as a base and polar aprotic solvents (e.g., DMF) .

Carboxylic Acid Activation : Protect the carboxylic acid during synthesis (e.g., as a methyl ester) and deprotect it post-reaction using acidic hydrolysis (e.g., HCl in dioxane) .

• Key Considerations : Monitor stereochemical integrity via chiral HPLC or NMR to avoid epimerization at the 2S and 4S positions .

Q. What analytical techniques are critical for confirming the compound’s structure and purity?

• HPLC : Use reverse-phase HPLC with a C18 column (e.g., 95% water/acetonitrile gradient) to assess purity (>95% by area normalization) .
• NMR Spectroscopy : Confirm stereochemistry and substituent positions. Key signals include:

• Boc group: δ ~1.4 ppm (singlet, 9H).
• Methoxycarbonylphenoxy: δ ~3.8 ppm (s, 3H for OCH₃) and aromatic protons at δ 6.8–7.4 ppm .
  • Mass Spectrometry : High-resolution MS (HRMS) to verify molecular weight (expected [M+H]⁺ ~407.18 g/mol based on C₁₉H₂₄NO₇) .

Q. What safety precautions are essential when handling this compound?

• Hazards : Classified as harmful if swallowed (H302), causes skin/eye irritation (H315/H319), and may cause respiratory irritation (H335) .
• Protocols :

• Use PPE (nitrile gloves, lab coat, goggles) and work in a fume hood.
• Avoid inhalation by employing closed systems or local exhaust ventilation .
• Store in airtight containers at 2–8°C, away from oxidizing agents .

Advanced Research Questions

Q. How does the stereochemistry at the 2S and 4S positions influence conformational stability in peptide design?

• Conformational Analysis : The cis-4S-phenoxy group restricts pyrrolidine ring puckering, promoting a Cγ-endo conformation. This rigidity enhances β-turn mimicry in peptides, as observed in related Boc-protected pyrrolidine derivatives .
• Hydrogen Bonding : Intramolecular H-bonds between the carboxylic acid and phenoxy oxygen stabilize the preferred conformation, which can be validated by NOE correlations in 2D NMR .
• Applications : This stereochemical control is critical for designing protease inhibitors or constrained peptidomimetics with improved bioavailability .

Q. What strategies mitigate racemization during the coupling of this compound to peptide chains?

• Low-Temperature Reactions : Perform couplings at 0–4°C to reduce kinetic energy and epimerization .
• Activating Agents : Use HATU or HOAt with DIEA to minimize racemization compared to traditional EDCI/HOBt methods.
• Monitoring : Track enantiomeric excess (ee) via chiral HPLC after each coupling step. A drop in ee >5% warrants optimization of reaction conditions .

Q. How can computational modeling predict the compound’s interactions with biological targets?

• Docking Studies : Use software like AutoDock Vina to simulate binding to enzymes (e.g., prolyl oligopeptidase). The methoxycarbonylphenoxy group’s electron-withdrawing properties enhance π-π stacking with aromatic residues in active sites .
• MD Simulations : Analyze conformational dynamics in aqueous vs. lipid environments. The Boc group increases hydrophobicity, influencing membrane permeability .
• Validation : Correlate computational data with SPR or ITC binding assays to refine models .

Data Contradiction Resolution

Q. Discrepancies in reported melting points for similar Boc-protected pyrrolidine derivatives: How to resolve?

• Root Cause : Variations in crystallization solvents (e.g., ethyl acetate vs. hexane) and purity levels (95% vs. ≥97%) significantly impact melting ranges .
• Resolution : Reproduce synthesis using standardized protocols (e.g., slow evaporation from ethanol) and characterize via DSC for precise thermal profiles.